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Compound of Interest

2-Methyltetrahydro-2H-pyran-2-
Compound Name:
carboxylic acid

Cat. No.: B1313465

Essential Safety and Handling Guide for 2-
Methyltetrahydro-2H-pyran-2-carboxylic Acid

This guide provides immediate safety, operational, and disposal information for handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid (CAS No. 4180-13-6) in a laboratory setting.
The information is targeted towards researchers, scientists, and professionals in drug
development.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid was not available at the time of this writing. The following recommendations
are based on the safety profiles of structurally similar compounds and general best practices
for handling carboxylic acids. It is imperative to handle this compound with caution and to
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Hazard Identification and Personal Protective Equipment
(PPE)

Based on data from similar carboxylic acid compounds, 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid is anticipated to be a skin and eye irritant and may cause respiratory irritation.
The recommended personal protective equipment is summarized below.
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Recommended Personal
Hazard Category Potential Hazard Protective Equipment
(PPE)

Lab Coat: A standard or
chemical-resistant lab coat
must be worn and fully
buttoned.Gloves: Chemical-
resistant gloves (e.g., nitrile)

Skin Contact Causes skin irritation. are required. Inspect gloves
before use and change them
immediately if
contaminated.Footwear: Fully
enclosed shoes are

mandatory.

Safety Glasses/Goggles: Wear
safety glasses with side
shields or chemical splash
) o goggles.Face Shield: A face
Eye Contact Causes serious eye irritation. )

shield worn over safety
glasses is recommended when
there is a significant risk of

splashing.

Ventilation: Handle the
compound in a well-ventilated
area, preferably within a
certified chemical fume hood,
especially if it is a powder or if
] aerosols may be
_ May cause respiratory _
Inhalation T generated.Respiratory
irritation. _ _ _
Protection: If engineering
controls are insufficient, a
NIOSH-approved respirator
appropriate for organic vapors
and particulates should be

used.
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Do not eat, drink, or smoke in
) ) laboratory areas. Wash hands
Ingestion Harmful if swallowed. )
thoroughly with soap and

water after handling.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring safe
handling.

e Preparation and Engineering Controls:

o Designate a specific area for handling the chemical, preferably within a chemical fume
hood.

o Ensure the fume hood is functioning correctly before starting any work.

o Gather all necessary equipment (e.g., spatulas, weighing paper, glassware) and labeled
waste containers before handling the chemical.

e Donning Personal Protective Equipment (PPE):
o Put on all required PPE as detailed in the table above.
o Ensure gloves are the correct size and are free of any defects.
e Chemical Handling:
o Handle the smallest possible quantities required for the experiment.
o When transferring the chemical, avoid creating dust.
o Keep the container tightly closed when not in use.
e Post-Handling Procedures:

o Decontaminate any surfaces and equipment that may have come into contact with the
chemical.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Remove PPE in the correct order to avoid cross-contamination (e.g., gloves first, then face
shield/goggles, then lab coat).

o Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory
bodies.

e Solid Waste: All disposable materials contaminated with 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid (e.g., gloves, weighing paper, paper towels) must be placed in a dedicated,
clearly labeled hazardous waste container.

e Unused Chemical: Unused or unwanted 2-Methyltetrahydro-2H-pyran-2-carboxylic acid
must be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in
the regular trash.

o Consult Local Regulations: Always consult your institution's EHS guidelines and local
regulations for proper hazardous waste disposal procedures.

Visualizing the Workflow

The following diagram illustrates the logical flow of operations for safely handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1313465?utm_src=pdf-body
https://www.benchchem.com/product/b1313465?utm_src=pdf-body
https://www.benchchem.com/product/b1313465?utm_src=pdf-body
https://www.benchchem.com/product/b1313465?utm_src=pdf-body
https://www.benchchem.com/product/b1313465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2-Methyltetrahydro-2H-pyran-2-carboxylic Acid
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Caption: Safe Handling Workflow Diagram.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1313465#personal-protective-equipment-for-
handling-2-methyltetrahydro-2h-pyran-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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